Cas no 53207-03-7 (2-(2-bromoethyl)-6,6-dimethylbicyclo3.1.1heptane)

• Product Name: 2-(2-bromoethyl)-6,6-dimethylbicyclo3.1.1heptane
• CAS No: 53207-03-7
• MF: C₁₁H₁₉Br
• MW: 231.172562837601
• CID: 2830637
• PubChem ID: 19094481
• Update Time: 2025-06-13

2-(2-bromoethyl)-6,6-dimethylbicyclo3.1.1heptane Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-6,6-dimethylbicyclo3.1.1heptane
• SCHEMBL177311
• DTXSID40598017
• EN300-1915388
• 53207-03-7
• PGUHVWPZZXEHFH-UHFFFAOYSA-N
• 2-(2-bromoethyl)-6,6-dimethylbicyclo[3.1.1]heptane

• Inchi： 1S/C11H19Br/c1-11(2)9-4-3-8(5-6-12)10(11)7-9/h8-10H,3-7H2,1-2H3
• InChI Key： PGUHVWPZZXEHFH-UHFFFAOYSA-N
• SMILES： BrCCC1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 230.06701Da
• Monoisotopic Mass: 230.06701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-(2-bromoethyl)-6,6-dimethylbicyclo3.1.1heptane

Recent Advances in the Study of 2-(2-bromoethyl)-6,6-dimethylbicyclo[3.1.1]heptane (CAS: 53207-03-7)

The compound 2-(2-bromoethyl)-6,6-dimethylbicyclo[3.1.1]heptane (CAS: 53207-03-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique bromoethyl functional group, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates and bioactive molecules. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research involves the synthesis and optimization of 2-(2-bromoethyl)-6,6-dimethylbicyclo[3.1.1]heptane. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route using palladium-catalyzed cross-coupling reactions, which significantly improved the yield and purity of the compound. The researchers also explored its reactivity with various nucleophiles, highlighting its versatility as a building block for more complex molecular architectures. These advancements are crucial for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, recent in vitro and in vivo studies have revealed that 2-(2-bromoethyl)-6,6-dimethylbicyclo[3.1.1]heptane exhibits potent inhibitory effects on specific enzymatic targets, such as kinases involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed selective inhibition of p38 MAP kinase, a key player in chronic inflammatory diseases. The researchers attributed this activity to the compound's ability to form stable covalent bonds with the kinase's active site, a finding that could pave the way for new anti-inflammatory therapies.

Another promising application of 2-(2-bromoethyl)-6,6-dimethylbicyclo[3.1.1]heptane lies in its potential as a prodrug. A recent preprint (2024) on ChemRxiv described its use as a carrier for targeted drug delivery, leveraging its bicyclic structure to enhance cellular uptake and bioavailability. The study demonstrated that conjugating this compound with anticancer agents resulted in improved tumor targeting and reduced off-target effects in mouse models. This approach could address some of the challenges associated with conventional chemotherapy, such as systemic toxicity and drug resistance.

Despite these advancements, challenges remain in the clinical translation of 2-(2-bromoethyl)-6,6-dimethylbicyclo[3.1.1]heptane-based therapies. Pharmacokinetic studies have indicated that the compound's metabolic stability needs further optimization to achieve desirable half-lives in vivo. Additionally, more comprehensive toxicity profiling is required to ensure its safety for human use. Collaborative efforts between academic researchers and pharmaceutical companies are underway to address these issues, with several patents filed in 2023-2024 for novel derivatives and formulations.

In conclusion, the growing body of research on 2-(2-bromoethyl)-6,6-dimethylbicyclo[3.1.1]heptane (CAS: 53207-03-7) underscores its potential as a versatile scaffold in drug discovery. Its unique chemical properties and biological activities make it a valuable candidate for further development in therapeutic areas such as inflammation, oncology, and targeted drug delivery. Future studies should focus on optimizing its pharmacokinetic profile and exploring its interactions with other biological targets to fully unlock its therapeutic potential.